6-Pteridinepropanoic acid, 2,4-diaMino-α-[4-(Methoxycarbonyl)phenyl]-α-2-propyn-1-yl-, Methyl ester
6-Pteridinepropanoic acid, 2,4-diaMino-α-[4-(Methoxycarbonyl)phenyl]-α-2-propyn-1-yl-, Methyl ester
Brand Name:
Vulcanchem
CAS No.:
146464-91-7
VCID:
VC0169845
InChI:
InChI=1S/C21H20N6O4/c1-4-9-21(19(29)31-3,13-7-5-12(6-8-13)18(28)30-2)10-14-11-24-17-15(25-14)16(22)26-20(23)27-17/h1,5-8,11H,9-10H2,2-3H3,(H4,22,23,24,26,27)
SMILES:
COC(=O)C1=CC=C(C=C1)C(CC#C)(CC2=CN=C3C(=N2)C(=NC(=N3)N)N)C(=O)OC
Molecular Formula:
C21H20N6O4
Molecular Weight:
420.4 g/mol
6-Pteridinepropanoic acid, 2,4-diaMino-α-[4-(Methoxycarbonyl)phenyl]-α-2-propyn-1-yl-, Methyl ester
CAS No.: 146464-91-7
Main Products
VCID: VC0169845
Molecular Formula: C21H20N6O4
Molecular Weight: 420.4 g/mol
![6-Pteridinepropanoic acid, 2,4-diaMino-α-[4-(Methoxycarbonyl)phenyl]-α-2-propyn-1-yl-, Methyl ester - 146464-91-7](/images/no_structure.jpg)
| CAS No. | 146464-91-7 |
|---|---|
| Product Name | 6-Pteridinepropanoic acid, 2,4-diaMino-α-[4-(Methoxycarbonyl)phenyl]-α-2-propyn-1-yl-, Methyl ester |
| Molecular Formula | C21H20N6O4 |
| Molecular Weight | 420.4 g/mol |
| IUPAC Name | methyl 4-[2-[(2,4-diaminopteridin-6-yl)methyl]-1-methoxy-1-oxopent-4-yn-2-yl]benzoate |
| Standard InChI | InChI=1S/C21H20N6O4/c1-4-9-21(19(29)31-3,13-7-5-12(6-8-13)18(28)30-2)10-14-11-24-17-15(25-14)16(22)26-20(23)27-17/h1,5-8,11H,9-10H2,2-3H3,(H4,22,23,24,26,27) |
| Standard InChIKey | DDPOXTVFAFZLJO-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=CC=C(C=C1)C(CC#C)(CC2=CN=C3C(=N2)C(=NC(=N3)N)N)C(=O)OC |
| Canonical SMILES | COC(=O)C1=CC=C(C=C1)C(CC#C)(CC2=CN=C3C(=N2)C(=NC(=N3)N)N)C(=O)OC |
| PubChem Compound | 10905898 |
| Last Modified | Nov 11 2021 |
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